Cas no 1261767-10-5 (4-Hydroxy-3-(trifluoromethyl)quinoline)

• Product Name: 4-Hydroxy-3-(trifluoromethyl)quinoline
• CAS No: 1261767-10-5
• MF: C₁₀H₆F₃NO
• MW: 213.15595293045
• CID: 4822576
• PubChem ID: 129962013
• Update Time: 2025-09-20

4-Hydroxy-3-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-(trifluoromethyl)quinoline
• O=C1C(=CNC2=CC=CC=C12)C(F)(F)F
• 3-(Trifluoromethyl)quinolin-4-ol
• 3-(trifluoromethyl)-1H-quinolin-4-one
• 1261767-10-5
• E70445
• SAFHXQJHAGCBFO-UHFFFAOYSA-N
• BS-48663

• Inchi： 1S/C10H6F3NO/c11-10(12,13)7-5-14-8-4-2-1-3-6(8)9(7)15/h1-5H,(H,14,15)
• InChI Key： SAFHXQJHAGCBFO-UHFFFAOYSA-N
• SMILES： FC(C1=CNC2C=CC=CC=2C1=O)(F)F

Computed Properties

• Exact Mass: 213.04014830g/mol
• Monoisotopic Mass: 213.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.1

Additional information on 4-Hydroxy-3-(trifluoromethyl)quinoline

4-Hydroxy-3-(trifluoromethyl)quinoline: A Comprehensive Overview

The compound 4-Hydroxy-3-(trifluoromethyl)quinoline (CAS No. 1261767-10-5) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds with a wide range of applications. The presence of the trifluoromethyl group at the 3-position and the hydroxyl group at the 4-position imparts unique electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations and biological studies.

Recent advancements in synthetic methodologies have enabled researchers to explore novel routes for the synthesis of 4-hydroxy-3-trifluoromethylquinoline. One such approach involves the Friedlander annulation reaction, which combines an enamine intermediate with an alpha,beta-unsaturated carbonyl compound to form the quinoline skeleton. The introduction of the trifluoromethyl group can be achieved through various fluorination techniques, including electrophilic fluorination or metal-catalyzed coupling reactions. These methods not only enhance the efficiency of synthesis but also allow for greater control over the stereochemistry and regioselectivity of the product.

The pharmacological properties of 4-hydroxy-3-trifluoromethylquinoline have been extensively studied in recent years. Research indicates that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for drug development. In particular, its ability to modulate key signaling pathways involved in chronic inflammatory diseases has drawn significant interest from pharmaceutical researchers. Additionally, studies have shown that 4-hydroxy-3-trifluoromethylquinoline demonstrates selective cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent.

In terms of environmental impact, 4-hydroxy-3-trifluoromethylquinoline has been evaluated for its biodegradability and ecotoxicity. Initial findings suggest that the compound is relatively stable under environmental conditions, with limited degradation observed under aerobic and anaerobic conditions. However, further research is required to fully understand its long-term effects on ecosystems and to develop strategies for safe disposal.

From a materials science perspective, 4-hydroxy-3-trifluoromethylquinoline has shown potential as a building block for advanced materials such as organic semiconductors and functional polymers. Its electronic properties, including high electron mobility and strong fluorescence emission, make it an attractive candidate for applications in optoelectronics and sensing technologies.

In conclusion, 4-hydroxy-3-trifluoromethylquinoline (CAS No. 1261767-10-5) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and biological studies, positions it as a valuable tool for future research and development efforts.